Cas no 226258-72-6 (2-methyl-1H-1,3-benzodiazole-5,6-dicarbonitrile)

2-methyl-1H-1,3-benzodiazole-5,6-dicarbonitrile structure
226258-72-6 structure
Product Name:2-methyl-1H-1,3-benzodiazole-5,6-dicarbonitrile
CAS No:226258-72-6
MF:C10H6N4
MW:182.181440830231
MDL:MFCD18807894
CID:244808
PubChem ID:13006907
Update Time:2025-09-25

2-methyl-1H-1,3-benzodiazole-5,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5,6-dicarbonitrile,2-methyl-
    • 1H-Benzimidazole-5,6-dicarbonitrile,2-methyl-(9CI)
    • 2-methyl-1H-1,3-benzodiazole-5,6-dicarbonitrile
    • EN300-320738
    • 2-Methyl-1H-benzo[d]imidazole-5,6-dicarbonitrile
    • 226258-72-6
    • 2-methyl-5,6-dicyanobenzimidazole
    • MDL: MFCD18807894
    • Inchi: 1S/C10H6N4/c1-6-13-9-2-7(4-11)8(5-12)3-10(9)14-6/h2-3H,1H3,(H,13,14)
    • InChI Key: GRWOZCKXXPGOOB-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC2C=C(C#N)C(C#N)=CC1=2

Computed Properties

  • Exact Mass: 182.059246208g/mol
  • Monoisotopic Mass: 182.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 76.3Ų

2-methyl-1H-1,3-benzodiazole-5,6-dicarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-320738-0.05g
2-methyl-1H-1,3-benzodiazole-5,6-dicarbonitrile
226258-72-6 95.0%
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$624.0 2025-03-19
Enamine
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Enamine
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226258-72-6 95.0%
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$683.0 2025-03-19
Enamine
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226258-72-6 95.0%
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$713.0 2025-03-19
Enamine
EN300-320738-1.0g
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$743.0 2025-03-19
Enamine
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Enamine
EN300-320738-5.0g
2-methyl-1H-1,3-benzodiazole-5,6-dicarbonitrile
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Enamine
EN300-320738-10.0g
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Enamine
EN300-320738-1g
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$743.0 2023-09-04
Enamine
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